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Compound of Interest

Compound Name: Metolachlor-d11

Cat. No.: B15294531 Get Quote

Metolachlor-d11, a deuterated analog of the widely used chloroacetanilide herbicide

Metolachlor, requires stringent disposal protocols to ensure the safety of laboratory personnel

and to prevent environmental contamination. Due to its hazardous properties, including

potential fatality upon inhalation, skin sensitization, and high toxicity to aquatic life, all waste

containing Metolachlor-d11 must be managed as hazardous waste in accordance with local,

regional, and national regulations. This guide provides essential, step-by-step procedures for

the proper disposal of Metolachlor-d11, tailored for researchers, scientists, and drug

development professionals.

Waste Classification and Storage
Metolachlor-d11 does not have a specific, listed hazardous waste code from the U.S.

Environmental Protection Agency (EPA). Therefore, its classification is based on its

characteristics, primarily its toxicity. Waste containing Metolachlor-d11 should be handled as

toxic hazardous waste.

Proper storage of Metolachlor-d11 waste is critical to prevent accidental exposure and

release. Follow these key principles for waste accumulation in the laboratory:

Designated Satellite Accumulation Area (SAA): All Metolachlor-d11 waste must be stored in

a designated and clearly labeled SAA at or near the point of generation.

Container Management:
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Use chemically compatible containers with secure, leak-proof closures.

Ensure containers are in good condition and free from damage.

Keep waste containers closed at all times, except when adding waste.

Label all waste containers with "Hazardous Waste" and the specific contents, including

"Metolachlor-d11".

Segregation: Metolachlor-d11 is incompatible with strong oxidizing agents and strong acids.

[1] Store Metolachlor-d11 waste separately from these substances to prevent potentially

hazardous reactions.

Parameter Guideline Source

Waste Classification
Toxic Hazardous Waste

(Characteristic)

General laboratory safety

guidelines

Incompatible Materials
Strong oxidizing agents,

Strong acids
[1]

Container Requirements

Chemically compatible,

Securely closed, Labeled

"Hazardous Waste"

General laboratory safety

guidelines

Storage Location
Designated Satellite

Accumulation Area (SAA)

General laboratory safety

guidelines

Step-by-Step Disposal Protocol
Adherence to a strict, procedural approach for the disposal of Metolachlor-d11 is paramount.

The following workflow outlines the necessary steps from waste generation to final disposal.
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Step 1: Waste Generation
- Unused Metolachlor-d11

- Contaminated labware (pipette tips, vials)
- Contaminated PPE (gloves, lab coat)
- Solutions containing Metolachlor-d11

Step 2: Waste Segregation
Is the waste mixed with strong oxidizing agents or strong acids?

YES: Segregate into a separate, clearly labeled hazardous waste container.

Yes

NO: Proceed to the next step.

No

Step 3: Containerization
- Place waste in a designated, compatible, and properly labeled hazardous waste container.

- Do not overfill the container.

Step 4: Storage
- Store the sealed container in the designated Satellite Accumulation Area.

- Ensure the container is away from incompatible materials.

Step 5: Documentation
- Maintain a log of the waste generated, including the date and quantity.

Step 6: Disposal Request
- When the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department.

- Follow institutional procedures for waste pickup.

Step 7: Professional Disposal
- EHS will arrange for the collection and disposal of the hazardous waste by a licensed disposal facility.

Click to download full resolution via product page

Figure 1: Workflow for the proper disposal of Metolachlor-d11 waste.
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Spill and Decontamination Procedures
In the event of a Metolachlor-d11 spill, immediate and appropriate action is necessary to

mitigate exposure and contamination.

Personal Protective Equipment (PPE) for Spill Cleanup:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Lab coat

In case of significant spills or aerosols, respiratory protection may be required.

Spill Cleanup Protocol:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,

or commercial sorbent pads to contain the spill. For solid spills, carefully sweep or scoop the

material to avoid creating dust.

Collect the Spilled Material: Place the absorbed liquid or solid spill material into a designated

hazardous waste container.

Decontaminate the Area: The affected surfaces must be thoroughly decontaminated.

Research has shown that thiosulfate salts can effectively dechlorinate and detoxify

chloroacetanilide herbicides like Metolachlor.[2]

Laboratory Decontamination Protocol:

The following is a detailed methodology for the decontamination of laboratory surfaces and

equipment contaminated with Metolachlor-d11.
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Preparation

Decontamination Steps

Waste Disposal

1. Don appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

2. Prepare Decontamination Solution:
- Prepare a fresh solution of sodium or ammonium thiosulfate in water (e.g., 0.1 M).

3. Initial Wipe:
- Thoroughly wipe the contaminated surface with a disposable towel soaked in the thiosulfate solution.

4. Second Wipe:
- Use a new disposable towel soaked in the thiosulfate solution to wipe the surface again.

5. Final Rinse:
- Rinse the surface with deionized water to remove any residual thiosulfate.

6. Drying:
- Dry the surface with a clean, disposable towel.

7. Dispose of all contaminated materials (towels, PPE) in a designated hazardous waste container for Metolachlor-d11.

Click to download full resolution via product page

Figure 2: Experimental workflow for the decontamination of surfaces contaminated with
Metolachlor-d11.
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By implementing these rigorous disposal and decontamination procedures, laboratories can

effectively manage the risks associated with Metolachlor-d11, ensuring a safe research

environment and protecting the broader ecosystem. Always consult your institution's specific

safety protocols and your local regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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